molecular formula C8H7F3N2 B8528844 2,2,2-Trifluoro-N-(3-pyridinylmethylene)ethanamine

2,2,2-Trifluoro-N-(3-pyridinylmethylene)ethanamine

Cat. No. B8528844
M. Wt: 188.15 g/mol
InChI Key: DMBHMXTYKDOTRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-Trifluoro-N-(3-pyridinylmethylene)ethanamine is a useful research compound. Its molecular formula is C8H7F3N2 and its molecular weight is 188.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2,2-Trifluoro-N-(3-pyridinylmethylene)ethanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2,2-Trifluoro-N-(3-pyridinylmethylene)ethanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H7F3N2

Molecular Weight

188.15 g/mol

IUPAC Name

1-pyridin-3-yl-N-(2,2,2-trifluoroethyl)methanimine

InChI

InChI=1S/C8H7F3N2/c9-8(10,11)6-13-5-7-2-1-3-12-4-7/h1-5H,6H2

InChI Key

DMBHMXTYKDOTRU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C=NCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,2,2-Trifluoroethylamine hydrochloride (3.98 g, 29.4 mmol) in acetonitrile (9 mL) was added 3-pyridinecarboxaldehyde (Sigma-Aldrich) (2.1 g, 19.6 mmol) followed by triethylamine (4 ml, 29.43 mmol) at 0° C. The resulting mixture was stirred at room temperature for 15 hours. The reaction mixture was filtered and the solids washed with acetonitrile. The filtrate was then concentrated in vacuo. The residue was taken up in ethyl ether, filtered and concentrated to afford 3.12 g (84%) of the tile compound as a white foam. 1H NMR (300 MHz, DMSO-d6) δ4.40 (m, 2H), 7.52 (m, 1H), 8.18 (m, 1H), 8.61 (s, 1H), 8.70 (dd, J=1.8, 4.8 Hz, 1H), 8.92 (d, J=1.8, 1H). MS (ESI, [M+H] +), 189.5.
Quantity
3.98 g
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
9 mL
Type
solvent
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
Yield
84%

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